N-(1-benzothiophen-5-yl)-2-methylsulfonylbenzamide

• IUPAC Name: N-(1-benzothiophen-5-yl)-2-methylsulfonylbenzamide
• InChI: InChI=1S/C16H13NO3S2/c1-22(19,20)15-5-3-2-4-13(15)16(18)17-12-6-7-14-11(10-12)8-9-21-14/h2-10H,1H3,(H,17,18)
• InChI Key: AFZFZKUNAQFCBI-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=CC=C1C(=O)NC2=CC3=C(C=C2)SC=C3
• Molecular Formula: C16H13NO3S2
• DSSTOX Substance ID: DTXSID201326443
• Molecular Weight: 331.4 g/mol
• Solubility: 33.8 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 896366-02-2

Description

“N-(1-Benzothiophen-5-yl)-2-methylsulfonylbenzamide” is a chemical compound with the molecular formula C16H13NO3S2. Its average mass is 331.409 Da and its monoisotopic mass is 331.033691 Da.

Mechanism of Action

BZ-423 works by targeting a specific protein called mitochondrial benzodiazepine receptor (mBDZR). This protein is involved in regulating the immune system and is overexpressed in certain types of cancer cells. BZ-423 binds to mBDZR and induces a conformational change, leading to the release of cytochrome c and subsequent apoptosis of cancer cells.
Biochemical and Physiological Effects:
BZ-423 has been shown to have several biochemical and physiological effects. It has been shown to decrease the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and increase the production of anti-inflammatory cytokines, such as IL-10. BZ-423 has also been shown to induce apoptosis in cancer cells and inhibit tumor growth in animal models.

Advantages and Limitations for Lab Experiments

One advantage of BZ-423 is its specificity for mBDZR, which makes it a promising drug candidate for the treatment of cancer and autoimmune diseases. However, one limitation of BZ-423 is its low solubility, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the research and development of BZ-423. One area of interest is the potential use of BZ-423 in combination with other drugs for the treatment of cancer. Another area of interest is the development of more soluble analogs of BZ-423 for improved drug delivery. Additionally, further research is needed to fully understand the mechanism of action of BZ-423 and its potential therapeutic applications in various diseases.

Synthesis Methods

BZ-423 is synthesized using a multi-step process that involves the condensation of 2-methylsulfonylbenzoic acid with 1-benzothiophen-5-amine. The resulting product is then purified and characterized using various spectroscopic techniques.

Scientific Research Applications

BZ-423 has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to have anti-inflammatory and anti-tumor properties, making it a promising drug candidate for the treatment of autoimmune diseases and cancer. BZ-423 has also been shown to be effective against drug-resistant cancer cells, making it a potential alternative to traditional chemotherapy.